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Compound of Interest

Compound Name: 4-(Bromomethyl)-5-phenyloxazole

Cat. No.: B1272746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 4-(Bromomethyl)-5-phenyloxazole. The following guidance is based

on available safety data for the compound and best practices for handling structurally related

hazardous chemicals. Adherence to these procedures is critical for ensuring personnel safety

and minimizing environmental impact in the laboratory setting.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 4-
(Bromomethyl)-5-phenyloxazole. Due to the limited availability of a comprehensive Safety

Data Sheet (SDS), some toxicological data are based on classifications for structurally similar

compounds and should be treated as indicative of potential hazards.
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Property Value

Chemical Formula C₁₀H₈BrNO

Molecular Weight 238.08 g/mol [1][2]

Appearance Not specified (likely a solid)

Melting Point 50-52 °C[3]

Boiling Point 351.8 °C at 760 mmHg[3]

Acute Oral Toxicity Potential for Category 4 toxicity[4][5]

Skin Corrosion/Irritation Expected to cause skin irritation[4][6]

Serious Eye Damage/Irritation Expected to cause serious eye irritation[4][6]

Respiratory Irritation May cause respiratory irritation[4][6]

Experimental Protocols: Safe Handling and
Operational Plan
Strict adherence to the following step-by-step procedures is mandatory to minimize exposure

and ensure a controlled laboratory environment.

Preparation and Engineering Controls
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: All handling of 4-(Bromomethyl)-5-phenyloxazole, including weighing and

transfers, must be performed in a certified chemical fume hood to prevent inhalation of dust

or vapors.[7]

Ventilation: Ensure the laboratory is well-ventilated.

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.
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Spill Kit: Have a chemical spill kit rated for halogenated organic compounds available in the

immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required at all times when handling this compound.

Protection Level Required PPE When to Use

Standard Laboratory

Operations

Safety goggles with side

shields, flame-resistant lab

coat, nitrile or neoprene

gloves, long pants, and closed-

toe shoes.

For all procedures involving

the handling of 4-

(Bromomethyl)-5-

phenyloxazole.

Operations with Splash

Potential

Chemical splash goggles, face

shield, chemical-resistant

apron over lab coat, and

double-gloving.

When there is an increased

risk of splashing, such as

during heating, vortexing, or

transferring large volumes.

Emergency Situations (e.g.,

Spills)

Full-face respirator with

appropriate cartridges for

organic vapors, chemical-

resistant suit, and heavy-duty

chemical-resistant gloves and

boots.

For responding to spills or

uncontrolled releases of the

compound.

Handling and Experimental Procedure
Donning PPE: Put on all required PPE before entering the designated work area.

Transferring the Chemical:

Carefully open the container inside the chemical fume hood.

Use a spatula or other appropriate tool to transfer the solid, minimizing the generation of

dust.

For solutions, use a calibrated pipette or syringe.
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Reaction Setup:

Ensure all glassware is clean, dry, and properly secured.

Add reagents slowly and in the correct order to control the reaction rate and temperature.

Post-Reaction:

Quench the reaction safely according to the specific protocol.

Allow the reaction mixture to cool to room temperature before work-up.

Decontamination and Cleanup
Wipe down the work surface in the fume hood with an appropriate solvent and then with

soap and water.

Decontaminate all glassware that has come into contact with the chemical.

Properly doff PPE, avoiding contact with potentially contaminated outer surfaces.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 4-(Bromomethyl)-5-phenyloxazole and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Halogenated Organic Waste: 4-(Bromomethyl)-5-phenyloxazole is a halogenated organic

compound. All waste containing this chemical must be collected in a designated

"Halogenated Organic Waste" container.[8][9] Do not mix with non-halogenated waste.

Waste Streams:

Solid Waste: Collect unused chemical, contaminated weighing paper, gloves, and other

solid consumables in a clearly labeled, sealed, and compatible solid waste container.
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Liquid Waste: Collect all solutions containing the compound in a separate, clearly labeled,

sealed, and compatible liquid waste container.

Sharps: Any contaminated needles or blades must be disposed of in a designated sharps

container.

Waste Container Management
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "4-(Bromomethyl)-5-phenyloxazole," and the associated hazards (e.g.,

Corrosive, Irritant).

Storage: Store waste containers in a designated, well-ventilated, and secure area with

secondary containment to prevent spills. Keep containers tightly sealed when not in use.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of this chemical down the drain or in regular trash.[8]

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling 4-(Bromomethyl)-5-
phenyloxazole, from preparation to disposal.
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Caption: Logical workflow for the safe handling of 4-(Bromomethyl)-5-phenyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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